Cas no 2138340-91-5 (7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol)

• Product Name: 7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol
• CAS No: 2138340-91-5
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 6518362
• PubChem ID: 165470785
• Update Time: 2025-08-04

7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol Chemical and Physical Properties

Names and Identifiers

• 7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol
• EN300-1078031
• 2138340-91-5
• 7-methyl-2,6-bis(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridin-5-ol

• Inchi： 1S/C13H19N3O/c1-7(2)11-9(5)6-10-14-12(8(3)4)15-16(10)13(11)17/h6-8H,1-5H3,(H,14,15)
• InChI Key： DBTKQFSVKIYBRG-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)C=C2N=C(C(C)C)NN21)C(C)C

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.7Ų

Additional information on 7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol

Comprehensive Overview of 7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol (CAS No. 2138340-91-5)

The compound 7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol (CAS No. 2138340-91-5) is a specialized heterocyclic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various scientific fields. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while also addressing common queries and trends in the scientific community.

Structurally, 7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol features a fused triazolopyridine core, which is a key motif in medicinal chemistry and materials science. The presence of the methyl and isopropyl groups enhances its steric and electronic properties, making it a versatile intermediate for further chemical modifications. Researchers have explored its potential as a building block for pharmaceutical agents, particularly in the development of small-molecule inhibitors and bioactive scaffolds.

In the context of current trends, the scientific community has shown growing interest in heterocyclic compounds like 7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol due to their relevance in drug discovery and material science. Searches for "triazolopyridine derivatives" and "CAS 2138340-91-5 applications" have surged, reflecting the demand for innovative solutions in these domains. This compound's stability and functional group compatibility align well with the need for sustainable chemistry and green synthesis practices.

The synthesis of 7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol typically involves multi-step reactions, including cyclization and functional group transformations. Recent advancements in catalytic methods and microwave-assisted synthesis have improved yields and reduced reaction times, addressing the industry's focus on efficiency and cost-effectiveness. These innovations are particularly relevant to researchers searching for "optimized synthesis routes for triazolopyridines" or "CAS 2138340-91-5 preparation."

Beyond its synthetic utility, 7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol has been investigated for its potential in optoelectronic materials. Its conjugated system and electron-rich heterocycle make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. This aligns with the global push toward renewable energy and smart materials, topics frequently searched in academic and industrial circles.

In summary, 7-methyl-2,6-bis(propan-2-yl)-1,2,4triazolo1,5-apyridin-5-ol (CAS No. 2138340-91-5) represents a promising compound with multifaceted applications. Its relevance to drug development, material science, and sustainable chemistry ensures its continued prominence in research. By addressing common search queries and integrating contemporary scientific trends, this overview highlights the compound's significance while adhering to SEO best practices for visibility and engagement.